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Compound of Interest

Compound Name: Antibacterial agent 213

Cat. No.: B15564148

Get Quote

This document provides an in-depth overview of the pharmacokinetic profile of Antibacterial
Agent 213, a broad-spectrum fluoroquinolone antibiotic. The information presented herein is

intended for researchers, scientists, and drug development professionals.

Executive Summary
Antibacterial Agent 213 exhibits a pharmacokinetic profile characterized by rapid oral

absorption, extensive tissue distribution, and elimination through both renal and non-renal

pathways. Following oral administration, it has an absolute bioavailability of approximately

70%.[1][2] The drug demonstrates linear pharmacokinetics over the therapeutic dose range.[1]

[2] Elimination is relatively rapid, with a terminal half-life of approximately 3 to 4 hours in

individuals with normal renal function.[2][3]

Pharmacokinetic Parameters
The pharmacokinetic parameters of Antibacterial Agent 213 have been characterized

following both oral and intravenous administration.

Oral Administration
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Following oral administration, Antibacterial Agent 213 is rapidly absorbed from the

gastrointestinal tract, with peak serum concentrations generally achieved within 1 to 2 hours.[1]

[2] The presence of food does not significantly impair absorption.[1][2]

Table 1: Pharmacokinetic Parameters of Antibacterial Agent 213 Following Oral

Administration in Healthy Adults

Parameter
250 mg Single
Dose

500 mg Single
Dose

750 mg Single
Dose

Cmax (µg/mL) ~1.2 ~2.4 ~3.6

Tmax (hours) 1-2 1-2 1-2

AUC (µg·h/mL) ~4.8 ~11.6 ~17.4

Bioavailability (%) ~70 ~70 ~70

Half-life (hours) ~4 ~4 ~4

Protein Binding (%) 20-40 20-40 20-40

Data compiled from multiple sources. Values are approximate means.

Intravenous Administration
Intravenous administration of Antibacterial Agent 213 results in predictable plasma

concentrations. The pharmacokinetic profile after intravenous infusion shows no evidence of

drug accumulation with multiple dosing.[4][5]

Table 2: Steady-State Pharmacokinetic Parameters of Antibacterial Agent 213 Following

Intravenous Administration in Healthy Adults
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Parameter 200 mg q12h 400 mg q12h

Cmax (µg/mL) 2.1 4.6

Cmin (12h) (µg/mL) 0.1 0.2

AUC (µg·h/mL) ~13.9 ~32.8

Volume of Distribution (L/kg) 1.74 - 5.0 1.74 - 5.0

Total Clearance (L/h) ~35 ~35

Renal Clearance (L/h) ~22 ~22

Half-life (hours) ~4 ~4

Data compiled from multiple sources including FDA labels and clinical studies.[4][5] Values are

approximate means.

Absorption, Distribution, Metabolism, and Excretion
(ADME)
Absorption
Antibacterial Agent 213 is well-absorbed after oral administration, with an absolute

bioavailability of approximately 70%.[1][2] Peak plasma concentrations are typically reached

within 1 to 2 hours.[1][2] Concomitant administration with food may delay the time to peak

concentration but does not significantly affect the overall extent of absorption.[1][2]

Distribution
The drug is widely distributed throughout the body, with a large volume of distribution ranging

from 1.74 to 5.0 L/kg.[1][2] This extensive distribution results in tissue concentrations that are

often higher than corresponding serum concentrations. It penetrates well into various tissues

and fluids, including the kidneys, lungs, and bile.[6] Plasma protein binding is low, in the range

of 20-40%.[5][7]

Metabolism
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Metabolism of Antibacterial Agent 213 is limited. It is an inhibitor of the cytochrome P450 1A2

(CYP1A2) enzyme.[8] Four metabolites have been identified, with some retaining

microbiological activity, though to a lesser extent than the parent compound.[1][2] These

metabolites account for about 15% of an oral dose.[7]

Excretion
Elimination of Antibacterial Agent 213 occurs through both renal and non-renal routes.

Approximately 40-50% of an oral dose is excreted unchanged in the urine.[9] Renal clearance

is rapid and involves both glomerular filtration and active tubular secretion.[2] The non-renal

clearance, accounting for about one-third of total clearance, includes metabolism, biliary

excretion, and transluminal secretion across the intestinal mucosa.[1][2] The elimination half-

life is approximately 4 hours in subjects with normal renal function.[8][9]

Experimental Protocols
Quantification of Antibacterial Agent 213 in Biological
Matrices
The determination of Antibacterial Agent 213 concentrations in biological fluids such as

plasma and urine is crucial for pharmacokinetic studies. High-Performance Liquid

Chromatography (HPLC) with UV or fluorescence detection and Liquid Chromatography-

Tandem Mass Spectrometry (LC-MS/MS) are the most commonly employed analytical

methods.[1][10][11]

Protocol Outline: HPLC-UV Method for Plasma Quantification

Sample Preparation:

To a 0.5 mL plasma sample, an internal standard is added.

Protein precipitation is performed by adding a solvent such as acetonitrile.[12]

The mixture is vortexed and then centrifuged to pellet the precipitated proteins.

The resulting supernatant is collected for analysis.[10]

Chromatographic Conditions:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b15564148/docs?utm_src=pdf-body#pharmacokinetics-of-antibacterial-agent-213-a-technical-guide
https://www.ncbi.nlm.nih.gov/books/NBK535454/
https://experts.umn.edu/en/publications/clinical-pharmacokinetics-of-ciprofloxacin/
https://pubmed.ncbi.nlm.nih.gov/2292168/
https://go.drugbank.com/drugs/DB00537
https://www.benchchem.com/product/b15564148/docs?utm_src=pdf-body#pharmacokinetics-of-antibacterial-agent-213-a-technical-guide
https://www.accessdata.fda.gov/drugsatfda_docs/label/2005/019537s057,020780s019lbl.pdf
https://pubmed.ncbi.nlm.nih.gov/2292168/
https://experts.umn.edu/en/publications/clinical-pharmacokinetics-of-ciprofloxacin/
https://pubmed.ncbi.nlm.nih.gov/2292168/
https://www.ncbi.nlm.nih.gov/books/NBK535454/
https://www.accessdata.fda.gov/drugsatfda_docs/label/2005/019537s057,020780s019lbl.pdf
https://www.benchchem.com/product/b15564148/docs?utm_src=pdf-body#pharmacokinetics-of-antibacterial-agent-213-a-technical-guide
https://www.benchchem.com/product/b15564148/docs?utm_src=pdf-body#pharmacokinetics-of-antibacterial-agent-213-a-technical-guide
https://experts.umn.edu/en/publications/clinical-pharmacokinetics-of-ciprofloxacin/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-81
https://www.researchgate.net/publication/326816236_Analytical_Methods_of_Ciprofloxacin_and_its_Combinations_Review
https://www.biotech-asia.org/vol5no2/a-new-hplc-method-for-determination-of-ciprofloxacin-in-human-plasma-and-its-application-in-bioequivalence-studies/
https://rjptonline.org/HTMLPaper.aspx?Journal=Research%20Journal%20of%20Pharmacy%20and%20Technology;PID=2018-11-5-81
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564148?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[11]

Mobile Phase: An isocratic mobile phase, typically consisting of a mixture of an acidic

buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile).[11]

Flow Rate: A constant flow rate, for example, 1.0 mL/min.

Detection: UV detection at a wavelength of approximately 277 nm.[10]

Calibration and Quantification:

A calibration curve is generated by spiking blank plasma with known concentrations of

Antibacterial Agent 213.[12]

The peak area ratio of the analyte to the internal standard is plotted against the

concentration.

The concentration in unknown samples is determined by interpolation from this standard

curve.

Visualizations
Mechanism of Action
Antibacterial Agent 213 exerts its bactericidal effect by inhibiting two essential bacterial

enzymes: DNA gyrase and topoisomerase IV.[13][14] This inhibition leads to the disruption of

DNA replication, transcription, and repair, ultimately causing bacterial cell death.[13]
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Click to download full resolution via product page

Caption: Mechanism of action of Antibacterial Agent 213.

Pharmacokinetic Study Workflow
A typical pharmacokinetic study involves a series of well-defined steps, from study design and

execution to data analysis and interpretation.[15][16][17] This workflow ensures the generation

of reliable data to characterize the ADME properties of a drug candidate.
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Typical Pharmacokinetic Study Workflow
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Caption: A generalized workflow for a pharmacokinetic study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15564148/docs#pharmacokinetics-of-antibacterial-
agent-213-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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